2-{2-[(3,4-dimethylphenyl)sulfonyl]ethyl}-1,3-benzothiazole

• IUPAC Name: 2-[2-(3,4-dimethylphenyl)sulfonylethyl]-1,3-benzothiazole
• InChI: InChI=1S/C17H17NO2S2/c1-12-7-8-14(11-13(12)2)22(19,20)10-9-17-18-15-5-3-4-6-16(15)21-17/h3-8,11H,9-10H2,1-2H3
• InChI Key: KFQGTLCMLZXJBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)CCC2=NC3=CC=CC=C3S2)C
• Molecular Formula: C17H17NO2S2
• Molecular Weight: 331.5 g/mol

Description

2-{2-[(3,4-dimethylphenyl)sulfonyl]ethyl}-1,3-benzothiazole is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DMBSB and has been shown to have a wide range of biochemical and physiological effects. The purpose of

Mechanism of Action

The mechanism of action of DMBSB is not fully understood. However, it has been shown to interact with several proteins and enzymes, leading to its biological effects. DMBSB has been shown to inhibit the activity of protein kinases, which play a crucial role in various signaling pathways. It has also been shown to inhibit the activity of phosphodiesterase 5, which is involved in the regulation of smooth muscle tone.
Biochemical and Physiological Effects:
DMBSB has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory properties by inhibiting the activity of various enzymes and cytokines involved in the inflammatory response. DMBSB has also been shown to have anti-cancer properties by inhibiting the growth and proliferation of cancer cells. Additionally, DMBSB has been shown to have anti-viral properties by inhibiting the replication of several viruses, including HIV and hepatitis C virus.

Advantages and Limitations for Lab Experiments

DMBSB has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. It has also been extensively studied for its potential applications in scientific research, which means that there is a wealth of information available on its biological activities. However, there are also some limitations to using DMBSB in lab experiments. It has been shown to have some toxicity in certain cell lines, which means that it may not be suitable for all experiments. Additionally, DMBSB has not been extensively studied in vivo, which means that its potential applications in animal models are not fully understood.

Future Directions

There are several future directions for DMBSB research. One potential direction is to further study its anti-inflammatory properties and its potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis. Another potential direction is to study its potential applications in cancer therapy, particularly in combination with other anti-cancer drugs. Additionally, further research is needed to fully understand the mechanism of action of DMBSB and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of DMBSB involves the reaction of 3,4-dimethylbenzenesulfonyl chloride with 2-aminothiophenol. This reaction is carried out in the presence of a base such as triethylamine or sodium hydroxide. The resulting product is purified by recrystallization and characterized using various analytical techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

DMBSB has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. DMBSB has been used as a tool compound to study the role of protein kinases in various signaling pathways. It has also been shown to inhibit the activity of several enzymes, including phosphodiesterase 5 and 11β-hydroxysteroid dehydrogenase type 1.